Ionic block copolymer doped reduced graphene oxide supports with ultra-fine Pd nanoparticles: strategic realization of ultra-accelerated nanocatalysis†
Journal of Materials Chemistry A Pub Date: 2015-09-10 DOI: 10.1039/C5TA06076A
Abstract
We synthesized an ultra-fine Pd nanocatalyst supported by ionic block copolymer doped reduced graphene oxide (Pd-PIBrGO) for ultra-accelerated nanocatalysis. This hybrid catalyst exhibited exceptionally advanced catalytic performance for the reduction of methylene blue using miniscule quantities of Pd-PIBrGO due to facilitated diffusion of reagents, resulting in full reduction within a few seconds and showing a 280-fold increase of the rate constant over Pd-rGO without ionic block copolymers.
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